Cas no 885270-93-9 ((1-phenyl-1H-1,3-benzodiazol-2-yl)methanamine)

• Product Name: (1-phenyl-1H-1,3-benzodiazol-2-yl)methanamine
• CAS No: 885270-93-9
• MF: C₁₄H₁₃N₃
• MW: 223.273122549057
• MDL: MFCD04114568
• CID: 710769
• PubChem ID: 43470490
• Update Time: 2025-04-19

(1-phenyl-1H-1,3-benzodiazol-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-methanamine,1-phenyl-
• (1-phenyl-1H-benzo[d]imidazol-2-yl)methanamine
• (1-phenylbenzimidazol-2-yl)methanamine
• 2-Aminomethyl-1-phenyl-1H-benzoimidazole
• 1H-Benzimidazole-2-methanamine,1-phenyl
• (1-phenyl-1H-1,3-benzodiazol-2-yl)methanamine
• 1-(1-Phenyl-1H-benzimidazol-2-yl)methanamine
• DTXSID40656080
• FT-0720995
• 1-(1-phenyl-1H-1,3-benzodiazol-2-yl)methanamine
• SB39379
• EN300-241908
• BB 0256472
• 1-Phenyl-1H-benzimidazole-2-methanamine
• 885270-93-9
• CS-0270142
• C-(1-Phenyl-1H-benzoimidazol-2-yl)-methylamine
• SCHEMBL426154
• AKOS005835029
• DB-022542

• MDL： MFCD04114568
• Inchi： 1S/C14H13N3/c15-10-14-16-12-8-4-5-9-13(12)17(14)11-6-2-1-3-7-11/h1-9H,10,15H2
• InChI Key： FZSNBLWTDSFDAW-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C(CN)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 223.11100
• Monoisotopic Mass: 223.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2
• XLogP3: 2

Experimental Properties

• PSA: 43.84000
• LogP: 3.18450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles